Cas no 647008-43-3 (L-Aspartic acid, L-threonyl-L-alanyl-L-alanyl-)

• Product Name: L-Aspartic acid, L-threonyl-L-alanyl-L-alanyl-
• CAS No: 647008-43-3
• MF: C₁₄H₂₄N₄O₈
• MW: 376.362363815308
• CID: 418822
• PubChem ID: 71379107
• Update Time: 2025-04-19

L-Aspartic acid, L-threonyl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-threonyl-L-alanyl-L-alanyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]propanoyl]amino]propanoyl]amino]butanedioic acid
• L-Threonyl-L-alanyl-L-alanyl-L-aspartic acid
• 647008-43-3
• DTXSID00801695

• Inchi： 1S/C14H24N4O8/c1-5(17-13(24)10(15)7(3)19)11(22)16-6(2)12(23)18-8(14(25)26)4-9(20)21/h5-8,10,19H,4,15H2,1-3H3,(H,16,22)(H,17,24)(H,18,23)(H,20,21)(H,25,26)/t5-,6-,7+,8-,10-/m0/s1
• InChI Key： PRMKTMYMLHWYTM-CRKKBNSPSA-N
• SMILES： O[C@H](C)[C@@H](C(N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(=O)O)CC(=O)O)=O)=O)=O)N

Computed Properties

• Exact Mass: 376.15952
• Monoisotopic Mass: 376.15941374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 208Ų

Experimental Properties

• PSA: 208.15